Cas no 2680887-66-3 (tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate)

• Product Name: tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate
• CAS No: 2680887-66-3
• MF: C₂₁H₂₅NO₄S
• MW: 387.492504835129
• CID: 6406925
• PubChem ID: 165925205
• Update Time: 2025-05-20

tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28302403
• tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate
• 2680887-66-3

• Inchi： 1S/C21H25NO4S/c1-21(2,3)26-20(24)22-19-17(15-7-5-6-8-16(15)27-19)18(23)13-9-11-14(25-4)12-10-13/h9-12H,5-8H2,1-4H3,(H,22,24)
• InChI Key： XVPYVMWJKMJUNV-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC(=CC=2)OC)=O)C2=C1CCCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 387.15042945g/mol
• Monoisotopic Mass: 387.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 92.9Ų

Additional information on tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate

Introduction to tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate (CAS No. 2680887-66-3)

tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate, identified by its Chemical Abstracts Service (CAS) number 2680887-66-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The compound features a tetrahydro-1-benzothiophen-2-yl core, which is a fused ring system consisting of a benzene ring linked to a thiophene ring, both of which are further substituted with an amide-like functionality at the 3-position and a carbamate group at the 2-position. The presence of these structural motifs suggests a high degree of molecular rigidity and potential for interactions with biological targets.

The 4-methoxybenzoyl moiety attached to the tetrahydro-1-benzothiophen-2-yl group introduces an electron-donating aromatic ring that may influence the electronic properties and reactivity of the molecule. This substitution pattern is often employed in medicinal chemistry to enhance solubility, metabolic stability, and binding affinity. The carbamate group at the 2-position of the tetrahydro-benzothiophene ring further diversifies the chemical space and may contribute to the compound's pharmacological profile by forming hydrogen bonds or participating in hydrophobic interactions with biological targets.

In recent years, there has been growing interest in exploring tetrahydro-benzothiophene derivatives for their potential applications in drug discovery. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate make it an attractive candidate for further investigation in this context.

One of the most compelling aspects of this compound is its potential as a bioactive scaffold. The combination of a rigid heterocyclic core with functionalized aromatic groups provides multiple sites for interaction with biological targets. This versatility has led to its exploration in various therapeutic areas. For instance, studies have suggested that derivatives of tetrahydro-benzothiophene can modulate enzyme activity and receptor binding, making them promising candidates for treating neurological disorders and chronic inflammatory conditions.

The synthesis and characterization of tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate have been subjects of extensive research. The synthesis typically involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly employed to confirm the structural integrity of the compound. These analytical methods provide detailed insights into the molecular structure and conformational preferences of the compound.

The pharmacokinetic properties of tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate are also critical factors that determine its potential as a drug candidate. Studies have begun to investigate its solubility, stability under various conditions (e.g., pH, temperature), and metabolic degradation pathways. Understanding these properties is essential for optimizing formulation design and ensuring bioavailability. Additionally, computational modeling techniques such as molecular dynamics simulations have been used to predict how the molecule might interact with biological targets at an atomic level.

Recent research has highlighted the importance of structure-based drug design in developing novel therapeutics. By leveraging computational methods alongside experimental data, researchers can identify key structural features that contribute to biological activity. In the case of tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate, its complex architecture provides multiple opportunities for optimization through structure-based approaches. For example, modifications to the substituents on the tetrahydro-benzothiophene ring could alter binding affinity or selectivity for specific targets.

The biological evaluation of this compound has begun to reveal its potential therapeutic applications. Preliminary studies have shown that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. These findings are particularly exciting given the high unmet medical need for drugs that can modulate inflammation without causing significant side effects. Further preclinical studies are needed to validate these observations and explore additional therapeutic indications.

One notable aspect of tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate is its synthetic accessibility relative to other complex heterocyclic compounds. While still requiring multi-step synthesis, advances in synthetic methodologies have made it more feasible to produce such molecules on a larger scale for research purposes. This accessibility is crucial for enabling rapid screening and optimization efforts in drug discovery programs.

The integration of high-throughput screening (HTS) technologies with traditional synthetic chemistry has accelerated the process of identifying bioactive compounds like this one. HTS allows researchers to test thousands of compounds against various biological targets simultaneously, providing rapid insights into potential drug candidates. When combined with computational tools for virtual screening,tert-butyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate could be prioritized for further investigation based on predicted binding affinities and other pharmacokinetic properties.

In conclusion,tert-butyl N-[3-(4-methoxybenzoyl)-4,5、6、7-tetrahydro】1-benzothiophen】2-y】Icarbamide (CAS No.’2680887【66、83) represents an exciting opportunity in pharmaceutical research due to its complex structure，potential bioactivity，and synthetic feasibility。Further studies are warranted to fully elucidate its pharmacological profile，optimize its chemical properties，and explore its therapeutic applications。As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in developing next-generation therapeutics.